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Compound of Interest

Compound Name: 5-Propylnonane

CAS No.: 998-35-6

Cat. No.: B3059404

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS). 5-Propylnonane is a chemical for which

specific health and safety data is limited. The information presented herein is largely based on

data from structurally similar compounds, such as other C12 alkanes, and established

principles of chemical safety. Always consult a comprehensive and current SDS before

handling this substance.

Executive Summary
This technical guide provides a detailed overview of the known and anticipated health and

safety characteristics of 5-Propylnonane. Due to the scarcity of direct experimental data for

this specific branched alkane, this guide leverages data from analogous C12 alkanes, including

dodecane and tridecane, to provide a robust assessment of potential hazards. The primary

anticipated hazards associated with 5-Propylnonane are flammability and aspiration toxicity. It

is expected to have low acute oral, dermal, and inhalation toxicity, and is unlikely to be a

significant skin or eye irritant. This guide outlines detailed experimental protocols based on
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OECD guidelines for the toxicological evaluation of chemicals and provides a logical workflow

for a comprehensive safety assessment.

Physicochemical Properties
The following table summarizes the known and estimated physicochemical properties of 5-
Propylnonane and its structural analogs. Understanding these properties is crucial for

assessing its behavior and potential hazards.
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Property
5-
Propylnonane

Dodecane (n-
C12)

Tridecane (n-
C13)

Alkanes, C12-
14-iso-

CAS Number
998-35-6[1][2][3]

[4][5]
112-40-3 629-50-5 68551-19-9

Molecular

Formula
C12H26[1][2] C12H26 C13H28 C13H28

Molecular Weight 170.33 g/mol [1] 170.34 g/mol 184.37 g/mol ~184.37 g/mol

Appearance

White to Light

Brown

(presumed)[4]

Colorless liquid
Oily straw yellow

clear liquid
Colorless liquid

Boiling Point Not available 216 °C[6] 234 °C 189 - 206 °C

Melting Point
-50.8°C

(estimate)[3]
-9.6 °C -5.5 °C < -114 °C

Flash Point Not available
83 °C (closed

cup)[6]

190-196°F (88-

91°C)
67 °C

Density 0.7511 g/cm³[3]
0.75 g/cm³ at 20

°C[6]
0.76 g/cm³

0.76 g/cm³ at 15

°C

Vapor Pressure Not available
0.135 mmHg at

25 °C
Not available

0.04 kPa at 20

°C

Autoignition

Temperature
Not available 200 °C[6] Not available > 200 °C

Kinematic

Viscosity
Not available Not available Not available

1.77 mm²/s at

20°C

LogP

(Octanol/Water

Partition

Coefficient)

6.4[1][3] 6.1 Not available Not available

Toxicological Data (Based on Analogues)
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The following table summarizes available toxicological data for structurally similar C12 alkanes.

This data is used to infer the potential toxicity of 5-Propylnonane.

Endpoint Dodecane (n-C12) Tridecane (n-C13)
Alkanes, C12-14-
iso-

Acute Oral Toxicity

(LD50)
>5,000 mg/kg (rat)[6] Not available

> 5,000 mg/kg bw

(rat)

Acute Dermal Toxicity

(LD50)

>5,000 mg/kg (rabbit)

[6]
Not available

> 2,000 mg/kg bw

(rat)

Acute Inhalation

Toxicity (LC50)
>5.6 mg/L (rat, 4h)[6] >41 ppm (rat, 8h)[7] > 5,000 mg/m³ air (rat)

Skin Irritation No irritant effect[6]
May cause irritation

and dermatitis[7]

Not classified as a

skin irritant. Repeated

exposure may cause

skin dryness or

cracking.

Eye Irritation No irritating effect[6] Not available
Not classified as an

eye irritant.

Aspiration Hazard

May be fatal if

swallowed and enters

airways (Category 1)

[6]

Possible aspiration

hazard[7]

May be fatal if

swallowed and enters

airways (Category 1).

Hazard Classification (Anticipated)
Based on the data from analogous compounds and GHS classification criteria, the anticipated

hazard classification for 5-Propylnonane is as follows:
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Hazard Class GHS Category Hazard Statement
Basis for
Classification

Flammable Liquids
Category 4

(Combustible)

H227: Combustible

liquid[6]

The flash point of

analogous C12

alkanes is generally

above 60°C and

below 93°C.[8][9][10]

[11][12]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways.[6]

Hydrocarbons with a

kinematic viscosity ≤

20.5 mm²/s at 40°C

are classified in this

category.[13][14][15]

[16] Data for

isoalkanes suggests a

low viscosity.

Skin

Corrosion/Irritation
Not Classified Not applicable

Data on analogous

C12 alkanes indicates

no significant skin

irritation.[6][13][17][18]

Serious Eye

Damage/Eye Irritation
Not Classified Not applicable

Data on analogous

C12 alkanes indicates

no significant eye

irritation.[6][19][20][21]

[22][23]

Acute Toxicity (Oral,

Dermal, Inhalation)
Not Classified Not applicable

LD50 and LC50

values for analogous

compounds are above

the thresholds for

classification.[6][24]

Experimental Protocols
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The following are detailed methodologies for key toxicological studies based on OECD

guidelines. These protocols are essential for generating robust and internationally accepted

data.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
Objective: To determine the acute oral toxicity of a substance.[25][26][27][28]

Principle: A stepwise procedure is used where groups of animals of a single sex (typically

female rats) are dosed with fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg). The procedure

aims to identify a dose that causes signs of toxicity without mortality.[26][27]

Methodology:

Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). Based on the

outcome (no effect, toxicity, or mortality), the dose for the next animal is adjusted up or down.

This continues until the appropriate starting dose for the main study is identified.[29]

Main Study: A group of five animals is dosed at the selected starting dose.

Dosing: The test substance is administered as a single dose by gavage. Animals are fasted

before dosing.[26][29]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[29]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Data Analysis: The results are used to classify the substance according to the GHS.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Principle: The test substance is applied to the skin of an animal (typically an albino rabbit) for a

defined period. The skin is then observed for signs of erythema (redness) and edema

(swelling).
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Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Dose Application: 0.5 mL of the liquid substance is applied to a small area of clipped skin

(approximately 6 cm²) and covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours.

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after

patch removal. Observations may continue for up to 14 days if effects persist.

Scoring: The severity of skin reactions is scored according to a standardized grading system.

Classification: The substance is classified based on the severity and reversibility of the skin

reactions.[17]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Principle: The test substance is instilled into the conjunctival sac of one eye of an animal

(typically an albino rabbit). The eye is then observed for signs of corneal opacity, iritis, and

conjunctival redness and chemosis (swelling).

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Instillation: A single dose of 0.1 mL of the liquid substance is instilled into the conjunctival sac

of one eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Observations may continue for up to 21 days.

Scoring: Ocular lesions are scored using a standardized system.
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Classification: The substance is classified based on the severity and reversibility of the eye

lesions.[19][20][21][22][23]

Subchronic Oral Toxicity Study: 90-Day Study (OECD
Guideline 408)
Objective: To determine the effects of repeated oral exposure to a substance over a 90-day

period.[30][31][32]

Principle: The test substance is administered daily to groups of rodents (typically rats) at three

or more dose levels for 90 days. A control group receives the vehicle only.[30][31][32][33]

Methodology:

Animal Groups: At least three dose groups and a control group, each with a minimum of 10

males and 10 females. A satellite group for recovery studies may also be included.[33]

Dosing: The substance is administered daily by gavage or in the diet/drinking water.[31]

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and

food/water consumption are measured weekly.

Clinical Pathology: Hematology, clinical chemistry, and urinalysis are performed at the end of

the study.

Pathology: All animals undergo a full necropsy. Organs are weighed, and tissues are

examined microscopically.

Data Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined.

Safety Assessment Workflow
The following diagram illustrates a logical workflow for the health and safety assessment of a

chemical like 5-Propylnonane, starting from initial information gathering to final hazard

classification and risk management.
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Phase 1: Information Gathering

Phase 2: Hazard Assessment

Phase 3: Hazard Classification & Risk Management

Identify Chemical:
5-Propylnonane

Search for Existing Data:
- Physicochemical Properties

- Toxicological Data
- Regulatory Information

Analog Search:
Identify structurally similar

compounds (e.g., C12 alkanes)

Data Gap Analysis

In Silico Prediction
(e.g., QSAR)

If data is insufficient
In Vitro Testing

(e.g., Skin/Eye Irritation)

If data is insufficient

Data Evaluation and
Weight of Evidence

In Vivo Testing (if necessary)
- Acute Toxicity (OECD 420)

- Dermal Irritation (OECD 404)
- Eye Irritation (OECD 405)

- Repeated Dose Toxicity (OECD 408)

If in vitro is inconclusive
or further data needed

GHS Classification:
- Flammability

- Aspiration Hazard
- Acute Toxicity

- Skin/Eye Irritation

Develop Safety Data Sheet (SDS)

Define Safe Handling Procedures:
- Engineering Controls

- Personal Protective Equipment (PPE)
- Storage Requirements

Emergency Procedures

Click to download full resolution via product page

Caption: A streamlined workflow for chemical safety assessment.
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Handling and Storage
Engineering Controls:

Use in a well-ventilated area. Local exhaust ventilation is recommended to control airborne

levels.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.

Body Protection: Wear standard laboratory coat.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers when transferring material.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In case of skin contact:
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Wash off immediately with plenty of soap and water. Remove contaminated clothing.

In case of eye contact:

Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get

medical attention if irritation persists.

In case of ingestion:

Do NOT induce vomiting due to the aspiration hazard. Call a physician or poison control

center immediately.[6]

In case of inhalation:

Move to fresh air. If breathing is difficult, give oxygen.

Fire-fighting measures:

Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Water spray may be

used to cool containers.

Conclusion
While specific toxicological and safety data for 5-Propylnonane are not readily available, a

comprehensive assessment based on its chemical structure and data from analogous C12

alkanes provides a strong foundation for its safe handling. The primary hazards are its

combustible nature and the potential for aspiration if swallowed. It is anticipated to have low

acute toxicity and is not expected to be a significant skin or eye irritant. Adherence to standard

laboratory safety practices, including the use of appropriate personal protective equipment and

engineering controls, is essential for minimizing risk. For definitive and detailed safety

information, the generation of experimental data following the OECD guidelines outlined in this

document is highly recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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